Cas no 82846-48-8 ((8E,12Z)-10-hydroxyoctadeca-8,12-dienoic acid)

• Product Name: (8E,12Z)-10-hydroxyoctadeca-8,12-dienoic acid
• CAS No: 82846-48-8
• MF: C₁₈H₃₂O₃
• MW: 296.444886207581
• CID: 1806929
• PubChem ID: 6440705
• Update Time: 2025-10-12

(8E,12Z)-10-hydroxyoctadeca-8,12-dienoic acid Chemical and Physical Properties

Names and Identifiers

• (8E,12Z)-10-hydroxyoctadeca-8,12-dienoic acid
• (8E,12Z)-10-hydroxy-8,12-Octadecadienoic acid
• 82846-48-8
• 8,12-Octadecadienoic acid, 10-hydroxy-, (8E,12Z)-
• Compound NP-014680
• AKOS040738852

• Inchi： 1S/C18H32O3/c1-2-3-4-5-8-11-14-17(19)15-12-9-6-7-10-13-16-18(20)21/h8,11-12,15,17,19H,2-7,9-10,13-14,16H2,1H3,(H,20,21)/b11-8-,15-12+
• InChI Key： XUDNDTZOWNNWHA-UEAALKJISA-N
• SMILES： OC(/C=C/CCCCCCC(=O)O)C/C=C\CCCCC

Computed Properties

• Exact Mass: 296.23514488g/mol
• Monoisotopic Mass: 296.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 57.5Ų

Additional information on (8E,12Z)-10-hydroxyoctadeca-8,12-dienoic acid

Introduction to (8E,12Z)-10-hydroxyoctadeka-8,12-dienoic Acid (CAS No. 82846-48-8)

(8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 82846-48-8, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of polyunsaturated fatty acids, characterized by its unique double bond configuration and hydroxyl group, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of (8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid consists of an 18-carbon chain with double bonds at the 8th and 12th positions and a hydroxyl group at the 10th position. This structural arrangement imparts a high degree of reactivity and specificity, making it a valuable candidate for various biochemical applications. The presence of multiple double bonds enhances its ability to participate in enzymatic reactions and interactions with biological molecules, while the hydroxyl group provides a site for further functionalization.

In recent years, (8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid has been studied extensively for its potential therapeutic applications. Research has demonstrated that this compound exhibits anti-inflammatory properties, which are attributed to its ability to modulate lipid signaling pathways. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that (8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid could be a promising candidate for developing novel anti-inflammatory drugs.

Additionally, studies have explored the role of (8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid in regulating lipid metabolism. Its structural similarity to other polyunsaturated fatty acids allows it to interact with key enzymes involved in fatty acid oxidation and synthesis. This interaction has been linked to improved insulin sensitivity and reduced triglyceride levels in animal models. These effects are particularly relevant in the context of metabolic disorders such as obesity and type 2 diabetes.

The pharmacokinetic profile of (8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid is another area of active investigation. Preliminary studies indicate that this compound exhibits good bioavailability when administered orally or intravenously. Its stability in biological systems allows for prolonged circulation, which could enhance its therapeutic efficacy. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neuroprotective therapies.

In vitro studies have also highlighted the antioxidant properties of (8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid. Reactive oxygen species (ROS) are known contributors to oxidative stress, which is implicated in various pathological conditions including aging and neurodegenerative diseases. The compound’s ability to scavenge ROS has been demonstrated in cell culture models, where it effectively reduces oxidative damage to proteins and lipids. This protective effect could make it a valuable component in formulations designed to combat oxidative stress.

The synthetic pathways for producing (8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid are another critical aspect of its research and development. Current methods involve multi-step organic synthesis starting from readily available precursors such as oleic acid or linoleic acid derivatives. Advances in biocatalysis have also enabled the use of enzymatic reactions to achieve higher selectivity and yield during production. These improvements are essential for scaling up synthesis while maintaining cost-effectiveness and environmental sustainability.

The safety profile of (8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid is another important consideration. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses. However, further research is needed to fully characterize its long-term effects on human health. Chronic exposure studies and clinical trials will be crucial in determining its safety profile for potential therapeutic use.

The regulatory landscape for compounds like (8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid is evolving rapidly as new research emerges. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are increasingly recognizing the importance of polyunsaturated fatty acids in drug development. This trend bodes well for the future commercialization of compounds like this one if they meet stringent safety and efficacy standards.

In conclusion,(8E,12Z)-10-hydroxyoctadeka-8,12-dienoic acid (CAS No. 82846-48-8) is a multifaceted compound with significant potential in biomedical research and drug development. Its unique chemical structure endows it with anti-inflammatory、antioxidant、and lipid-regulating properties that make it a promising candidate for treating various diseases。Ongoing research continues to uncover new applications for this compound，and advancements in synthetic methods will likely enhance its accessibility for clinical use。As our understanding of its mechanisms of action grows，so too does its potential as a therapeutic agent。